4-Cyclopropoxy-3-methoxypicolinonitrile

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-methoxypyridine-2-carbonitrile
• InChI: InChI=1S/C10H10N2O2/c1-13-10-8(6-11)12-5-4-9(10)14-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: ACKVBHDQFJYUME-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1C#N)OC2CC2

Description

4-Cyclopropoxy-3-methoxypicolinonitrile is a substituted picolinonitrile derivative characterized by a cyclopropoxy group at the 4-position and a methoxy group at the 3-position of the pyridine ring. The nitrile functional group at the 2-position distinguishes it from picolinamide analogs. This compound is likely an intermediate in pharmaceutical or agrochemical synthesis, where the cyclopropoxy moiety may confer unique steric and electronic properties.

Preparation Methods

The synthesis of 4-Cyclopropoxy-3-methoxypicolinonitrile typically involves the reaction of 3-methoxypicolinonitrile with cyclopropyl bromide under basic conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate (K2CO3) in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures . The product is then purified using standard techniques such as recrystallization or column chromatography.

Chemical Reactions Analysis

4-Cyclopropoxy-3-methoxypicolinonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) to yield amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the methoxy or cyclopropoxy groups, leading to the formation of various substituted derivatives.

Scientific Research Applications

4-Cyclopropoxy-3-methoxypicolinonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of heterocyclic compounds.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of novel therapeutic agents.

Industry: It is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-methoxypicolinonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to involve modulation of cellular signaling pathways and inhibition of key enzymes .

Comparison with Similar Compounds

Key Differences and Implications

Functional Groups: Nitrile vs. Amide: The nitrile group in 4-Cyclopropoxy-3-methoxypicolinonitrile is more electron-withdrawing than the amide in analogs 4 and 6. Cyclopropoxy vs. Aminophenoxy/Nitrophenoxy: The cyclopropoxy group introduces significant steric strain and lipophilicity compared to the planar aminophenoxy or electron-deficient nitrophenoxy groups. This could improve membrane permeability in biological systems or alter regioselectivity in further derivatization.

Synthetic Complexity: Introducing the cyclopropoxy group may require specialized reagents (e.g., cyclopropanol under Mitsunobu conditions) or controlled temperatures to avoid ring strain-induced side reactions. In contrast, analogs 4 and 7 utilize commercially available phenols (e.g., 2-fluoro-4-nitrophenol) under straightforward reflux conditions .

However, the nitrile group may render the compound more susceptible to enzymatic hydrolysis compared to amide-containing analogs, which are generally metabolically stable.